Cas no 3329-88-2 (pent-3-yn-1-yl 4-methylbenzene-1-sulfonate)

• Product Name: pent-3-yn-1-yl 4-methylbenzene-1-sulfonate
• CAS No: 3329-88-2
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 316529
• PubChem ID: 272021
• Update Time: 2025-04-19

pent-3-yn-1-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Pentyn-1-ol,1-(4-methylbenzenesulfonate)
• pent-3-ynyl 4-methylbenzenesulfonate
• 1-tosyloxy-3-pentyne
• 3-pentynyl tosylate
• pent-3-yn-1-yl 4-methylbenzenesulfonate
• Pent-3-yn-1-yl tosylate
• pent-3-yn-1-yl 4-methylbenzene-1-sulfonate
• 1-(p-Tosyloxy)-3-pentyne
• EN300-12001222
• SCHEMBL8370835
• FT-0747627
• DTXSID90297462
• 3329-88-2
• NSC-116063
• NSC116063

• Inchi： 1S/C12H14O3S/c1-3-4-5-10-15-16(13,14)12-8-6-11(2)7-9-12/h6-9H,5,10H2,1-2H3
• InChI Key： KGKGDQZZMDWCRD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC#CC

Computed Properties

• Exact Mass: 238.06600
• Monoisotopic Mass: 238.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 372.3°Cat760mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.533
• PSA: 51.75000
• LogP: 3.19450